Cas no 2411227-60-4 (4-Sulfocalix[4]arene, Hydrate)

• Product Name: 4-Sulfocalix[4]arene, Hydrate
• CAS No: 2411227-60-4
• Molecular Formula: C₂₈H₂₄O₃S
• Molecular Weight: 440.553366661072
• CID: 5928779
• PubChem ID: 87489563

4-Sulfocalix[4]arene, Hydrate Properties

Names and Identifiers

• SCHEMBL3179080
• 4-Sulfocalix[4]arene, Hydrate
• F19624
• 4-Sulfonic calix(4)arene
• EN300-7535962
• 2411227-60-4
• pentacyclo[19.3.1.1^{3,7}.1^{9,13}.1^{15,19}]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-2-sulfonic acid
• AKOS040768874

• InChIKey： LSPMSLHSCWOOHQ-UHFFFAOYSA-N
• Inchi： 1S/C28H24O3S/c29-32(30,31)28-26-11-3-9-24(18-26)16-22-7-1-5-20(14-22)13-21-6-2-8-23(15-21)17-25-10-4-12-27(28)19-25/h1-12,14-15,18-19,28H,13,16-17H2,(H,29,30,31)
• SMILES： S(C1C2C=CC=C(CC3C=CC=C(C=3)CC3C=CC=C(C=3)CC3C=CC=C1C=3)C=2)(=O)(=O)O

Computed Properties

• Exact Mass: 440.14461580g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 440.14461580g/mol
• Heavy Atom Count: 32
• Complexity: 669
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.1
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids